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Compound of Interest

Compound Name: 5-Butyl-2-chloropyrimidine

Cat. No.: B1519304 Get Quote

An In-Depth Technical Guide to the Physical Properties of 5-Butyl-2-chloropyrimidine
Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a focused examination of the core physical properties of 5-Butyl-
2-chloropyrimidine, a key intermediate in various synthetic applications, including

pharmaceutical development. The determination of fundamental characteristics such as melting

and boiling points is critical for assessing purity, designing reaction conditions, and developing

purification strategies. This document details these properties and provides field-proven, step-

by-step protocols for their experimental determination, grounding the data in established

laboratory practices. The methodologies are presented to ensure scientific integrity,

reproducibility, and a clear understanding of the causality behind experimental choices.

Chemical Identity and Significance
5-Butyl-2-chloropyrimidine is a substituted pyrimidine ring, a heterocyclic scaffold of

immense interest in medicinal chemistry due to its presence in numerous bioactive molecules.

Understanding its physical properties is the first step in its journey from a laboratory reagent to

a component of a complex active pharmaceutical ingredient (API). Accurate physical data

underpins the process development, ensuring scalability and consistency.
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Identifier Value

IUPAC Name 5-Butyl-2-chloropyrimidine

Molecular Formula C₈H₁₁ClN₂

CAS Number 847227-37-6[1][2][3]

Molar Mass 170.64 g/mol [1]

Appearance Colorless to pale yellow solid

Core Physical Properties
The transition temperatures at which 5-Butyl-2-chloropyrimidine changes state are

fundamental constants that dictate its handling, purification, and reaction conditions.

Physical Property Value Significance

Melting Point 80°C - 83°C

A narrow melting range is a

primary indicator of high

sample purity. This

temperature is critical for

drying, storage, and certain

reaction setups.

Boiling Point 259°C - 261°C

Essential for purification via

distillation and for defining the

upper-temperature limit for

reactions in the liquid phase to

avoid degradation or excessive

pressure buildup.

Experimental Determination Protocols
The following sections describe self-validating, standard laboratory protocols for the precise

determination of the melting and boiling points of 5-Butyl-2-chloropyrimidine.
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Melting Point Determination using a Digital Apparatus
(e.g., Mel-Temp)
The melting point is recorded as a range, from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample becomes liquid. A pure substance

typically exhibits a sharp melting range of 1-2°C.[4] Impurities tend to lower and broaden this

range.

Causality Behind the Protocol: This method relies on slow, controlled heating to maintain

thermal equilibrium between the heating block, the thermometer, and the sample.[5][6] A rapid

heating rate can cause the thermometer reading to lag behind the actual sample temperature,

leading to inaccurately high and broad melting ranges.[5]

Step-by-Step Methodology:

Sample Preparation: Gently crush a small amount of crystalline 5-Butyl-2-chloropyrimidine
into a fine powder. Press the open end of a capillary tube into the powder until a 2-3 mm

column of the sample is packed into the tube.[5]

Sample Loading: Tap the sealed end of the capillary tube on a hard surface or drop it down a

long glass tube to tightly pack the solid at the bottom.[4][5]

Apparatus Setup: Place the packed capillary tube into the heating block of the Mel-Temp

apparatus.[4][5]

Rapid Preliminary Measurement (Optional but Recommended): Heat the sample rapidly to

determine an approximate melting point. This saves time in subsequent, more precise

measurements.[6]

Accurate Measurement: Allow the apparatus to cool to at least 20°C below the approximate

melting point.[6] Begin heating again, ensuring the rate of temperature increase is no more

than 1-2°C per minute as the melting point is approached.[4]

Data Recording: Record the temperature (T₁) when the first droplet of liquid is observed.

Continue heating at the slow rate and record the temperature (T₂) when the last crystal melts

completely. The melting point range is T₁ - T₂.
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Workflow: Melting Point Determination
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Caption: Standard workflow for determining a compound's melting point.

Micro Boiling Point Determination using a Thiele Tube
This classic method is ideal for small sample volumes and provides high accuracy. The boiling

point is the temperature at which the vapor pressure of the liquid equals the surrounding

atmospheric pressure.[7]

Causality Behind the Protocol: The sample is heated until its vapor pressure overcomes

atmospheric pressure, causing a steady stream of bubbles to exit the inverted capillary. Upon

cooling, the vapor pressure drops. The precise moment the external pressure equals the

internal vapor pressure, the bubbling stops, and the liquid is drawn back into the capillary. This

temperature is the boiling point.[7][8] The unique shape of the Thiele tube creates convection

currents in the heating oil, ensuring uniform temperature distribution without the need for

stirring.[7][9]

Step-by-Step Methodology:

Apparatus Assembly: Add 0.5-1 mL of 5-Butyl-2-chloropyrimidine to a small test tube (e.g.,

a 75x10mm ignition tube).

Capillary Insertion: Place a standard melting point capillary tube into the liquid, with the

sealed end pointing upwards.[9]

Thermometer Attachment: Secure the test tube to a thermometer using a rubber band or

wire. The bottom of the test tube should be aligned with the thermometer's bulb.[7][9]

Thiele Tube Setup: Clamp the Thiele tube to a ring stand. Insert the thermometer and

sample assembly into the Thiele tube, ensuring the sample is below the top arm of the side

loop and the rubber band is well above the mineral oil level to prevent it from breaking.[9][10]

Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner or microburner

using a back-and-forth motion.[9]

Observation: Watch for a rapid and continuous stream of bubbles to emerge from the open

end of the inverted capillary tube.[10][11]
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Cooling and Measurement: Once a steady stream of bubbles is observed, remove the heat

source.[8][9] Carefully observe the sample as the apparatus cools. The boiling point is the

temperature at which the bubbling ceases and the liquid just begins to enter the capillary

tube.[7][9]

Workflow: Micro Boiling Point Determination
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Caption: Workflow for the Thiele tube micro boiling point method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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